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Compound of Interest

Compound Name: 2-Bromopropionitrile

Cat. No.: B099969 Get Quote

This guide provides a concise summary of the fundamental chemical properties of 2-
bromopropionitrile, a key intermediate in various organic synthesis applications. The

information is intended for researchers, scientists, and professionals in the field of drug

development and chemical manufacturing who require accurate data for experimental design

and process implementation.

Core Molecular Data
The essential molecular information for 2-bromopropionitrile is summarized in the table

below. This data is foundational for all stoichiometric calculations and analytical

characterizations.

Identifier Value References

Molecular Formula C₃H₄BrN [1][2]

Linear Formula CH₃CH(Br)CN

Molecular Weight 133.98 g/mol [1][2]

CAS Number 19481-82-4 [1]

Physicochemical Properties
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Beyond its basic molecular formula and weight, the physical characteristics of 2-
bromopropionitrile are critical for its handling, storage, and use in reactions.

Property Value

Appearance Colorless liquid

Density 1.55 g/mL at 25 °C

Boiling Point 68-69 °C at 50 mmHg

Refractive Index n20/D 1.461

Solubility

Soluble in many organic solvents such as

ethanol, benzene, and dichloromethane; almost

insoluble in water.

Synthesis and Applications
Synthesis: 2-Bromopropionitrile can be synthesized by the reaction of propionitrile with

bromine under appropriate conditions. A common laboratory method involves the dropwise

addition of propionitrile to dilute hydrochloric acid, followed by the addition of bromine water

and acetic acid, which act as catalysts. The product is then isolated and purified through

distillation.

Applications: As a versatile chemical intermediate, 2-bromopropionitrile is primarily utilized in

organic synthesis. It serves as a precursor for the creation of more complex organic

compounds, including pesticides and pharmaceuticals.[3] Additionally, it has been employed as

an initiator in atom transfer radical polymerization (ATRP) reactions.[4]

Experimental Workflow: General Synthesis
The following diagram illustrates a generalized workflow for the synthesis of 2-
bromopropionitrile. This represents a logical sequence of steps rather than a detailed

experimental protocol, as specific laboratory procedures may vary.
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Reactants: Propionitrile, Bromine

Reaction Vessel

Catalysts: Dilute HCl, Acetic Acid

Reaction under controlled conditions

Distillation and Purification

Final Product: 2-Bromopropionitrile

Click to download full resolution via product page

A generalized workflow for the synthesis of 2-bromopropionitrile.

Disclaimer: The information provided is for educational and research purposes only. Due to the

hazardous nature of 2-bromopropionitrile, all handling and synthesis should be conducted by

trained professionals in a controlled laboratory environment with appropriate personal

protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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